Cas no 21782-87-6 (2,5-Dihydroxy-benzoesaeure-benzylester)

• Product Name: 2,5-Dihydroxy-benzoesaeure-benzylester
• CAS No: 21782-87-6
• Molecular Formula: C₁₄H₁₂O₄
• Molecular Weight: 244.243
• CID: 2060101
• PubChem ID: 11322503

2,5-Dihydroxy-benzoesaeure-benzylester Properties

Names and Identifiers

• 2,5-Dihydroxy-benzoesaeure-benzylester
• 2,5-dihydroxy-benzoic acid benzyl ester
• Benzyl 2,5-dihydroxy benzoate
• benzyl gentisate
• Trichocarpigenin
• trithiocarpigenin
• Benzyl 2,5-dihydroxybenzoate
• 21782-87-6
• trichocarpinene
• CHEBI:155896
• AKOS024390278
• phenylmethyl 2,5-dihydroxybenzoate
• 2,5-Dihydroxybenzoic acid benzyl ester
• SCHEMBL1655944
• Benzyl gentisic acid
• trichocarpigenin

• InChIKey： LRYANVPYFCKCCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
• SMILES： Oc1ccc(O)c(c1)C(=O)OCc1ccccc1

Computed Properties

• Exact Mass: 244.07355886g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.07355886g/mol
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters